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Introduction

Fenpyroximate is a potent acaricide and insecticide widely utilized in greenhouse production
systems for the management of various mite species and the suppression of whiteflies.[1] As a
mitochondrial complex | electron transport inhibitor (MET]I), it offers a distinct mode of action
(IRAC Group 21A) crucial for insecticide resistance management (IRM) programs.[2][3] This
document provides detailed application notes and protocols for the effective use of
fenpyroximate in a greenhouse research setting, with a focus on data-driven methodologies
and experimental design.

Data Presentation
Efficacy of Fenpyroximate (5% SC) Against Two-Spotted
Spider Mite (Tetranychus urticae)

The following tables summarize the efficacy of Fenpyroximate (formulated as a 5%
Suspension Concentrate) against the two-spotted spider mite on various greenhouse crops.
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Application Observatio Efficacy (%
Crop Pest Stage ) . Reference

Rate n Time Mortality)
Cucumber 1.0 ml/L Adult 14 days 79.20 [4]
Cucumber Not Specified  Adult 4 days 100 [5]

68.58
N All motile )
Rose Not Specified 10 days (reduction
stages

over control)

Note: Efficacy can vary based on environmental conditions, pest pressure, and the specific

formulation used.

Application Rates for Fenpyroximate 5SC in

Greenhouses

Recommended application rates for the control of mites and suppression of whiteflies on

various greenhouse-grown crops.[6][7]
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] Minimum
Maximum
L Interval
Target Rate per Rate per Application
Crop Between
Pest(s) 100 Gallons Acre s per Crop L.
Application
Cycle
s (days)
Vegetables
Spider mites,
_ 16.0 - 32.0fl _
Cucumber Whitefly 1.0-20pints 2 14
0z
(suppression)
Mites, Potato
_ 16.0 - 32.0fl _
Tomato Psyllid, 1.0-20pints 2 14
0z
Whitefly
Mites, Potato
] 16.0 - 32.0fl ,
Pepper Psyllid, 1.0-20pints 2 14
0z
Whitefly
Ornamentals
Trees, Vines, Spider mites,
Shrubs, Broad mites,
] 16.0 - 24.0fl -
Foliage, and Cyclamen Not Specified 2 per year 14
0z
Flowering mites, Rust
Plants mites

Phytotoxicity of Fenpyroximate 5SC

Fenpyroximate is generally considered to have a low risk of phytotoxicity on a wide range of

ornamental and vegetable crops when used according to label directions. However, it is always

recommended to test on a small number of plants before large-scale application.
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Phytotoxicity
Crop Application Rate Symptoms Reference
Observed
37.5,75,and 150 g
Cotton* None

a.i./ha

While not a typical greenhouse crop, this study indicates a good margin of safety at higher
concentrations.

Experimental Protocols
Protocol 1: Greenhouse Efficacy Trial for Fenpyroximate

Objective: To evaluate the efficacy of Fenpyroximate 5SC in controlling a target mite species
(e.g., Tetranychus urticae) on a specific greenhouse crop.

Materials:

Fenpyroximate 5SC formulation

» Calibrated spray equipment (e.g., backpack sprayer with appropriate nozzles)
o Personal Protective Equipment (PPE) as per the product label

« Infested host plants of uniform size and age

e Untreated control plants

» Magnifying lens or microscope for mite counts

« Data collection sheets

Procedure:

o Plant Preparation: Acclimate uniformly infested plants in the greenhouse environment for at
least one week prior to treatment.
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e Pre-treatment Assessment: Randomly select a subset of leaves from each plant and count
the number of motile mites to establish a baseline population.

e Treatment Application:
o Prepare the Fenpyroximate spray solution at the desired concentrations.
o Include a water-only control group.

o Apply the treatments to the point of runoff, ensuring thorough coverage of all plant
surfaces, especially the undersides of leaves.

o Post-treatment Assessment: At specified intervals (e.g., 3, 7, and 14 days after treatment),
conduct mite counts on a random sample of leaves from each plant.

o Data Analysis: Calculate the percent mortality or population reduction for each treatment
relative to the untreated control.

Protocol 2: Phytotoxicity Assessment

Objective: To assess the potential for phytotoxicity of Fenpyroximate 5SC on a range of
greenhouse crops.

Materials:

Fenpyroximate 5SC formulation

A variety of healthy, actively growing greenhouse plant species

Calibrated spray equipment

Data collection sheets with a phytotoxicity rating scale
Procedure:
e Plant Selection: Choose a diverse range of plant species commonly grown in greenhouses.

e Treatment Application:
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o Apply Fenpyroximate at both the recommended label rate and a higher rate (e.g., 2x or
4x the label rate) to test for sensitivity.

o Include a water-only control group.

o Observation: Visually inspect the plants for any signs of phytotoxicity at regular intervals
(e.g., 1, 3, 7, and 14 days after application).

e Rating: Use a 0-10 rating scale to quantify any observed damage, where 0 represents no
damage and 10 represents complete plant death.[8] Record symptoms such as chlorosis,
necrosis, leaf curling, or stunting.

Protocol 3: Leaf-Dip Bioassay for Resistance Monitoring

Objective: To determine the susceptibility of a greenhouse mite population to Fenpyroximate
and monitor for the development of resistance.

Materials:

e Technical grade Fenpyroximate or a formulated product

 Distilled water and a suitable solvent (if using technical grade)

 Serial dilution tubes

o Petri dishes with moistened filter paper

e Fresh, untreated leaves of a suitable host plant

o Adult female mites from the greenhouse population and a known susceptible population
e Fine brush for transferring mites

e Microscope

Procedure:

o Preparation of Test Solutions: Create a series of Fenpyroximate dilutions.
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» Leaf Disc Preparation: Cut leaf discs and dip each into a different test solution for a
standardized time (e.g., 5-10 seconds). Allow the discs to air dry.

o Mite Infestation: Place the treated leaf discs, underside up, on the moistened filter paper in
the petri dishes. Transfer a set number of adult female mites (e.g., 20-30) onto each leaf
disc.

 Incubation: Keep the petri dishes in a controlled environment (e.g., 25°C, 16:8 L:D
photoperiod).

o Mortality Assessment: After a specified time (e.g., 48 or 72 hours), count the number of dead
mites under a microscope. Mites that do not respond to a gentle touch with a fine brush are
considered dead.

o Data Analysis: Calculate the LC50 (lethal concentration to kill 50% of the population) for the
greenhouse population and compare it to the LC50 of the susceptible population to
determine the resistance ratio (RR).[9][10][11]

Visualizations
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Caption: Workflow for a greenhouse efficacy trial.
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Caption: Integrated Pest Management (IPM) workflow.
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Caption: Acaricide rotation for resistance management.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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 To cite this document: BenchChem. [Fenpyroximate Application Techniques for Greenhouse
Research: Application Notes and Protocols]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b127894#fenpyroximate-application-techniques-for-
greenhouse-research]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem Contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress uasti

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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